Cas no 1805256-96-5 (Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
• CAS No: 1805256-96-5
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890527
• Update Time: 2025-06-07

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)7-6(8(11)12)3-5(4-13)14-9(7)15/h3,8H,2,4,13H2,1H3,(H,14,15)
• InChI Key： PKNRYBBWWUTLKL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)NC(C=1C(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

Ethyl 6-(Aminomethyl)-4-(Difluoromethyl)-2-Hydroxypyridine-3-Carboxylate (CAS No. 1805256-96-5): An Overview

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805256-96-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements of this compound.

The chemical structure of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate is noteworthy for its incorporation of a difluoromethyl group and a hydroxypyridine moiety. The difluoromethyl group is known for its ability to enhance the metabolic stability and pharmacokinetic properties of molecules, making it a valuable functional group in drug design. The hydroxypyridine ring, on the other hand, contributes to the compound's overall polarity and reactivity, which are crucial for its biological interactions.

The synthesis of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate involves a series of well-defined chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the difluoromethyl group through a selective fluorination reaction. Subsequently, the hydroxy group can be introduced via an appropriate substitution reaction, followed by the formation of the carboxylate ester through esterification. The final step involves the introduction of the aminomethyl group, typically achieved through a reductive amination process.

Recent research has focused on exploring the biological activities of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages.

Additionally, Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate has been investigated for its potential as an antiviral agent. Research conducted at the University of California found that this compound shows significant activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral replication processes, particularly by inhibiting key viral enzymes.

In terms of pharmacokinetics, Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate exhibits favorable properties that enhance its bioavailability and therapeutic efficacy. Preclinical studies have shown that it has good oral absorption and a reasonable half-life in vivo, which are essential characteristics for a successful drug candidate. Furthermore, its low toxicity profile makes it suitable for long-term administration without significant adverse effects.

The clinical potential of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate is currently being evaluated in various preclinical models and early-stage clinical trials. Preliminary results are promising, with several studies indicating its efficacy in reducing inflammation and viral load in animal models. These findings have paved the way for further clinical investigations to assess its safety and effectiveness in human subjects.

In conclusion, Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805256-96-5) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases and viral infections. As research continues to uncover more about this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the future landscape of drug discovery and development.